molecular formula C12H16INO2 B8643883 tert-Butyl 2-[(4-iodophenyl)amino]acetate

tert-Butyl 2-[(4-iodophenyl)amino]acetate

Cat. No. B8643883
M. Wt: 333.16 g/mol
InChI Key: AJEQRAKAMKALBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl 2-[(4-iodophenyl)amino]acetate is a useful research compound. Its molecular formula is C12H16INO2 and its molecular weight is 333.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl 2-[(4-iodophenyl)amino]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl 2-[(4-iodophenyl)amino]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

tert-Butyl 2-[(4-iodophenyl)amino]acetate

Molecular Formula

C12H16INO2

Molecular Weight

333.16 g/mol

IUPAC Name

tert-butyl 2-(4-iodoanilino)acetate

InChI

InChI=1S/C12H16INO2/c1-12(2,3)16-11(15)8-14-10-6-4-9(13)5-7-10/h4-7,14H,8H2,1-3H3

InChI Key

AJEQRAKAMKALBK-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CNC1=CC=C(C=C1)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1,4-diiodobenzene (33 g, 100 mmol) and tert-butyl 2-aminoacetate hydrochloride (25 g, 150 mmol) in DMF (100 mL) was purged with N2. Cut (19 g, 100 mmol) was added, followed by K2CO3 (35 g, 250 mmol). The reaction mixture was stirred overnight at 90° C. and allowed to cool to rt. The mixture was filtered through a pad of diatomaceous earth, and the filtrate was concentrated under reduced pressure. The residue obtained was purified by flash column chromatography on silica gel (EtOAc/petroleum ether (1:25 v/v)) to obtain compound 56a as a red oil. Mass Spectrum (LCMS, ESI pos.): Calcd. for C12H16INO2: 334.2 (M+H). Found 334.0.
Quantity
33 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
35 g
Type
reactant
Reaction Step Two

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